Cas no 2229503-23-3 (3-(2-propylpentyl)piperidin-3-ol)

3-(2-Propylpentyl)piperidin-3-ol is a chiral piperidine derivative characterized by its branched alkyl substituent and hydroxyl functionality at the 3-position. This structural motif imparts potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring stereochemical precision. The presence of both hydrophobic (propylpentyl) and hydrophilic (hydroxyl) groups enhances its versatility in drug design, enabling interactions with diverse biological targets. Its well-defined stereochemistry allows for controlled enantioselective reactions, making it valuable for asymmetric synthesis. The compound’s stability under standard conditions facilitates handling and storage. Further applications may include ligand development or as a scaffold for medicinal chemistry explorations.
3-(2-propylpentyl)piperidin-3-ol structure
2229503-23-3 structure
Product Name:3-(2-propylpentyl)piperidin-3-ol
CAS No:2229503-23-3
MF:C13H27NO
MW:213.359584093094
CID:6170546
PubChem ID:165629181
Update Time:2025-07-22

3-(2-propylpentyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-propylpentyl)piperidin-3-ol
    • 2229503-23-3
    • EN300-1769596
    • Inchi: 1S/C13H27NO/c1-3-6-12(7-4-2)10-13(15)8-5-9-14-11-13/h12,14-15H,3-11H2,1-2H3
    • InChI Key: ASLWPVFRAQWUJR-UHFFFAOYSA-N
    • SMILES: OC1(CNCCC1)CC(CCC)CCC

Computed Properties

  • Exact Mass: 213.209264485g/mol
  • Monoisotopic Mass: 213.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 32.3Ų

3-(2-propylpentyl)piperidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1769596-0.05g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
0.05g
$851.0 2023-09-20
Enamine
EN300-1769596-0.1g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
0.1g
$892.0 2023-09-20
Enamine
EN300-1769596-0.25g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
0.25g
$933.0 2023-09-20
Enamine
EN300-1769596-0.5g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
0.5g
$974.0 2023-09-20
Enamine
EN300-1769596-1.0g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
1g
$1014.0 2023-06-03
Enamine
EN300-1769596-2.5g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
2.5g
$1988.0 2023-09-20
Enamine
EN300-1769596-5.0g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
5g
$2940.0 2023-06-03
Enamine
EN300-1769596-10.0g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
10g
$4360.0 2023-06-03
Enamine
EN300-1769596-1g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
1g
$1014.0 2023-09-20
Enamine
EN300-1769596-5g
3-(2-propylpentyl)piperidin-3-ol
2229503-23-3
5g
$2940.0 2023-09-20

Additional information on 3-(2-propylpentyl)piperidin-3-ol

Introduction to 3-(2-propylpentyl)piperidin-3-ol (CAS No: 2229503-23-3)

3-(2-propylpentyl)piperidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229503-23-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 3-(2-propylpentyl)piperidin-3-ol consists of a piperidine ring substituted with a 2-propylpentyl side chain, which contributes to its distinct chemical behavior and reactivity.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and binding affinity to biological targets. In contrast, the 2-propylpentyl group introduces a hydrophobic region, which can influence the compound's pharmacokinetic properties. This balance between hydrophilic and hydrophobic interactions makes 3-(2-propylpentyl)piperidin-3-ol a versatile intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. Compounds like 3-(2-propylpentyl)piperidin-3-ol serve as valuable building blocks for designing novel therapeutic entities. For instance, modifications to the piperidine ring or the alkyl side chain can lead to derivatives with enhanced efficacy or reduced toxicity. Such structural variations are often explored in high-throughput screening campaigns to identify lead compounds for further optimization.

The synthesis of 3-(2-propylpentyl)piperidin-3-ol typically involves multi-step organic reactions, including alkylation and reduction processes. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency of these processes, making it feasible to produce complex molecules like 3-(2-propylpentyl)piperidin-3-ol on a larger scale.

In the context of drug development, 3-(2-propylpentyl)piperidin-3-ol has been investigated for its potential role in modulating various biological pathways. Piperidine derivatives are known to interact with enzymes and receptors involved in neurological disorders, cardiovascular diseases, and infectious diseases. Preliminary studies suggest that 3-(2-propylpentyl)piperidin-3-ol may exhibit inhibitory activity against certain enzymes, making it a candidate for further exploration in therapeutic applications.

The pharmacological profile of 3-(2-propylpentyl)piperidin-3-ol is further influenced by its metabolic stability and distribution within biological systems. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the design of more effective drug candidates. Molecular modeling techniques can simulate the interactions between 3-(2-propylpentyl)piperidin-3-ol and biological targets, providing insights into its mechanism of action.

One notable application of 3-(2-propylpentyl)piperidin-3-ol is in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, aiming to disrupt pathogenic processes by blocking the activity of specific enzymes. The piperidine ring in 3-(2-propylpentyl)piperidin-3-ol offers a scaffold that can be tailored to fit into enzyme active sites, while the alkyl side chain provides additional interactions through hydrophobic effects or hydrogen bonding.

Another area where 3-(2-propylpentyl)piperidin-3-ol shows promise is in the treatment of neurological disorders. Piperidine derivatives have been reported to cross the blood-brain barrier, making them suitable for central nervous system (CNS) applications. Research indicates that modifications to the piperidine core can modulate neurotransmitter systems, potentially leading to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated through preclinical and clinical studies. While 3-(2-propylpentyl)piperidin-3-ol has shown promise in vitro, further research is needed to assess its behavior in vivo. Toxicological studies will determine its safety profile, while pharmacokinetic studies will provide insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 3-(2-propylpentyl)piperidin - 333 ol (CAS No: 222950 - 333 - 23 - 333) is a structurally interesting compound with potential applications in pharmaceutical research . Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel bioactive molecules . Further exploration into its pharmacological properties and synthetic pathways will contribute significantly to advancements in drug development .333>333>333>333>333>333>333>333>333>333>333>333>333>333>

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.